1-(3-chlorobenzyl)-N-(2,4-dimethoxyphenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide

• IUPAC Name: 1-[(3-chlorophenyl)methyl]-N-(2,4-dimethoxyphenyl)-2-oxopyridine-3-carboxamide
• InChI: InChI=1S/C21H19ClN2O4/c1-27-16-8-9-18(19(12-16)28-2)23-20(25)17-7-4-10-24(21(17)26)13-14-5-3-6-15(22)11-14/h3-12H,13H2,1-2H3,(H,23,25)
• InChI Key: ZMCRNWOYCRWDKF-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)NC(=O)C2=CC=CN(C2=O)CC3=CC(=CC=C3)Cl)OC
• Molecular Formula: C21H19ClN2O4
• Molecular Weight: 398.8 g/mol

Description

1-(3-chlorobenzyl)-N-(2,4-dimethoxyphenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide is a useful research compound. Its molecular formula is C21H19ClN2O4 and its molecular weight is 398.84. The purity is usually 95%.
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Scientific Research Applications

Spectroscopic Investigations and Synthetic Applications

• Dihydropyridine derivatives have been synthesized as model compounds for natural coenzymes and systematically studied through spectroscopic methods . These investigations provide insights into the conformation, absorption, and fluorescence properties of dihydropyridines, highlighting their relevance in understanding the behavior of natural coenzymes like NADH and NMNH (Fischer, Fleckenstein, & Hönes, 1988).

Antibacterial and Antioxidant Functions

• A study on new substituted 1,4-dihydropyridine derivatives synthesized through one-pot, facile, and four-component synthesis revealed effective antibacterial and antioxidant functions . This indicates the potential of dihydropyridine compounds in developing new agents for combating microbial infections and oxidative stress (Ghorbani‐Vaghei et al., 2016).

Molecular Interaction and Electronic Properties

• Research on N-(Chlorophenyl)pyridinecarboxamides explores the electronic properties and interaction landscapes of these molecules, offering valuable data for designing compounds with specific physicochemical characteristics. Such studies are crucial for developing new materials and pharmaceuticals with tailored properties (Gallagher et al., 2022).

Polymeric Applications

• The synthesis and characterization of polyamides and poly(amide-imide)s derived from dihydropyridine-related compounds highlight their potential applications in creating high-performance polymers . These materials are noted for their high thermal stability and amorphous nature, making them suitable for advanced technological applications (Saxena et al., 2003).